Cas no 23279-83-6 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,4-phenylenedimethylidyne)bis-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,4-phenylenedimethylidyne)bis- structure
23279-83-6 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,4-phenylenedimethylidyne)bis-
CAS No:23279-83-6
MF:C16H10N4O6
MW:354.2738032341
CID:286822
PubChem ID:262427
Update Time:2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,4-phenylenedimethylidyne)bis- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,4-phenylenedimethylidyne)bis-
    • 5-[[4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]phenyl]methylidene]-1,3-diazinane-2,4,6-trione
    • 5,5'-(1,4-phenylenebis(methan-1-yl-1-ylidene))dipyrimidine-2,4,6(1H,3H,5H)-trione
    • 5,5'-(1,4-phenylenebis(methanylylidene))bis(pyrimidine-2,4,6(1H,3H,5H)-trione)
    • 5,5'-(1,4-phenylenedimethylylidene)dipyrimidine-2,4,6(1h,3h,5h)-trione
    • 5,5'-(p-phenylene-dimethylene)-bis-pyrimidine-2,4,6-trione
    • 5,5'-(p-phenylenedimethylidyne)di- (8CI)
    • 5,5'-p-xylenediylidenebis(barbituric acid)
    • AC1Q6N3A
    • STOCK1S-10242
    • SureCN4428107
    • NSC95915
    • AKOS000438315
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5'-(1,4-phenylenedimethylidyne)bis-
    • 5,5'-(1,4-phenylenedimethylylidene)di(2,4,6(1H,3H,5H)-pyrimidinetrione)
    • 5-[(4-{[2,4,6-TRIOXOTETRAHYDRO-5(2H)-PYRIMIDINYLIDEN]METHYL}PHENYL)METHYLENE]-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
    • CBDivE_016136
    • SCHEMBL4428107
    • DTXSID00294346
    • NSC-95915
    • 23279-83-6
    • Inchi: 1S/C16H10N4O6/c21-11-9(12(22)18-15(25)17-11)5-7-1-2-8(4-3-7)6-10-13(23)19-16(26)20-14(10)24/h1-6H,(H2,17,18,21,22,25)(H2,19,20,23,24,26)
    • InChI Key: OBHYHTLROLBKLV-UHFFFAOYSA-N
    • SMILES: O=C1/C(/C(NC(N1)=O)=O)=C/C1C=CC(=CC=1)/C=C1/C(NC(NC/1=O)=O)=O

Computed Properties

  • Exact Mass: 354.0601
  • Monoisotopic Mass: 354.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Density: 1.594
  • Refractive Index: 1.702
  • PSA: 150.54
  • LogP: 0.50060
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